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2-Methylbiphenyl 2-Methylbiphenyl Density functional theory calculations for the radical anions of 2-phenyltoluene (2-methylbiphenyl) has been reported. Cyclodehydrogenation of 2-phenyltoluene (2-methylbiphenyl) and its conversion to fluorene nucleus by vapor-phase treatment with palladium catalyst has been reported.
Methyl biphenyl (mixed isomers) is a clear light yellow liquid with an aromatic odor. (NTP, 1992)
Brand Name: Vulcanchem
CAS No.: 643-58-3
VCID: VC21259836
InChI: InChI=1S/C13H12/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h2-10H,1H3
SMILES: CC1=CC=CC=C1C2=CC=CC=C2
Molecular Formula: C13H12
Molecular Weight: 168.23 g/mol

2-Methylbiphenyl

CAS No.: 643-58-3

Cat. No.: VC21259836

Molecular Formula: C13H12

Molecular Weight: 168.23 g/mol

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2-Methylbiphenyl - 643-58-3

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Description Density functional theory calculations for the radical anions of 2-phenyltoluene (2-methylbiphenyl) has been reported. Cyclodehydrogenation of 2-phenyltoluene (2-methylbiphenyl) and its conversion to fluorene nucleus by vapor-phase treatment with palladium catalyst has been reported.
Methyl biphenyl (mixed isomers) is a clear light yellow liquid with an aromatic odor. (NTP, 1992)
CAS No. 643-58-3
Molecular Formula C13H12
Molecular Weight 168.23 g/mol
IUPAC Name 1-methyl-2-phenylbenzene
Standard InChI InChI=1S/C13H12/c1-11-7-5-6-10-13(11)12-8-3-2-4-9-12/h2-10H,1H3
Standard InChI Key ALLIZEAXNXSFGD-UHFFFAOYSA-N
SMILES CC1=CC=CC=C1C2=CC=CC=C2
Canonical SMILES CC1=CC=CC=C1C2=CC=CC=C2
Boiling Point 500 °F at 760 mm Hg (NTP, 1992)
255.5 °C
255.3 °C
Flash Point 210 °F (NTP, 1992)
Sure Sol-170: 180 °F closed cup Sure Sol-175: 175 °F closed cup /Sure sol-170: 38% methylbiphenyls, 25% biphenyl, 37% dimethyl naphthalenes; sure sol-175 55% methylbiphenyls, 14% biphenyl, and 31% other C12+ aromatic hydrocarbons/
Melting Point -0.2 °C

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